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Compound of Interest

Diisopropylethylamine
Compound Name:
trinydrofiuoride

Cat. No.: B164517

An In-depth Technical Guide to the Safety and Handling of Diisopropylethylamine
Trihydrofluoride

For researchers, scientists, and drug development professionals, a thorough understanding of
the hazards and proper handling procedures for all laboratory reagents is paramount. This
guide provides a comprehensive overview of the safety and handling precautions for
Diisopropylethylamine Trihydrofluoride (DIPEA-3HF), a commonly used fluorinating agent in
organic synthesis.

Hazard Identification and Classification

Diisopropylethylamine trihydrofluoride is a hazardous substance that poses significant
health and safety risks if not handled correctly. It is classified as a flammable liquid and is fatal
if swallowed, in contact with skin, or if inhaled.[1][2] Furthermore, it causes severe skin burns
and eye damage.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapour.[1]
Acute toxicity, Oral Category 2 H300: Fatal if swallowed.[1][3]
o H310: Fatal in contact with
Acute toxicity, Dermal Category 1, 2 ]
skin.[3]
Acute toxicity, Inhalation Category 2 H330: Fatal if inhaled.[1]
) S H314: Causes severe skin
Skin corrosion/irritation Category 1A, 1B
burns and eye damage.[1][3]
Serious eye damage/eye H314: Causes severe skin
o Category 1
irritation burns and eye damage.[3]
Specific target organ toxicity — May cause respiratory
] Category 3 T
single exposure irritation.[4]

Hazard Pictograms:

e GHSO02: Flame: Indicates a fire hazard.[1]

o GHSO05: Corrosion: Signifies that it can cause severe skin burns and eye damage.[1]
o GHSO06: Skull and crossbones: Warns of acute toxicity (fatal or toxic).[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physical and Chemical Properties of Diisopropylethylamine Trihydrofluoride
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Property Value

Appearance Colorless to brown liquid.[1]
CAS Number 131600-43-6[1][2]
Molecular Formula C8H22F3N[2]

Density 0.989 g/cms3 at 25 °C (77 °F)
Vapour Pressure 11.6 mmHg at 25°CJ3]
Flash Point 6 °C (42.8 °F)[5]
Autoignition Temperature 240 °C (464 °F)[5]

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize the risks associated
with Diisopropylethylamine trihydrofluoride.

Handling

o Work in a well-ventilated area: Always handle this chemical in a fume hood with adequate
exhaust ventilation.[1]

» Avoid contact: Do not get in eyes, on skin, or on clothing.[1][3] Avoid direct contact with the
substance.[1]

e Prevent inhalation: Do not breathe dust, vapor, mist, or gas.[1]
o Use appropriate tools: Use non-sparking tools to prevent ignition.[1]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[5]

e Personal hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands
thoroughly after handling.[4]

Storage
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» Storage conditions: Store in a cool, well-ventilated area in a tightly closed container.[1]
« Ignition sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

e Incompatible materials: Keep away from strong oxidizing agents, strong acids, and bases.[4]
This substance is also incompatible with glass.[2]

o Atmosphere: Store under an inert atmosphere, such as nitrogen, and protect from moisture.

[4]
e Security: Store locked up.[3][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Diisopropylethylamine trihydrofluoride.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Specification

Safety glasses with side- Ensure eye bath is readily
Eyes/Face ) ] )

shields, face shield.[1][5] available.[1]

Impermeable protective ) )
_ Wear appropriate protective
clothing, flame retardant

Skin o ) ) gloves to prevent skin
antistatic protective clothing.[1]
exposure.[5]
[6]
Chemical protection gloves
Hands Impermeable gloves. tested according to EN 374 are

suitable.[7]

Use a NIOSH/MSHA or

European Standard EN 149
) apparatus (SCBA) must be ) )
Respiratory ] ] approved respirator if
available in case of

Self-contained breathing

exposure limits are exceeded.

[5]

emergency.[1]
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures

o General advice: Move the victim to fresh air.[8] Call a physician immediately and show them

the safety data sheet.[8]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If not
breathing, give artificial respiration.[8]

In case of skin contact: Immediately remove all contaminated clothing.[1] Drench the affected
skin with running water for at least 10 minutes.[1] Immediate medical attention is required.[1]

In case of eye contact: Bathe the eye with running water for 15 minutes.[1] Transfer to a
hospital for specialist examination.[1]

If swallowed: Do NOT induce vomiting.[1][4] Wash out the mouth with water.[1] If conscious,
give half a litre of water to drink immediately.[1]

Fire-Fighting Measures

e Suitable extinguishing media: Use carbon dioxide, dry chemical powder, or foam.[1] A water
spray can be used to cool containers.[1]

Specific hazards: The substance is flammable and in combustion emits toxic fumes,
including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride (HF).[1] Vapors may
form explosive mixtures with air.[4]

Advice for firefighters: Wear self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[1]

Accidental Release Measures

o Personal precautions: Evacuate personnel to safe areas.[4] Eliminate all sources of ignition.
[1] Do not breathe vapors.[4]
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e Environmental precautions: Do not let the product enter drains.[8]

o Methods for cleaning up: Absorb the spill with inert material (e.g., sand, diatomaceous earth)
and place it in a suitable, closed container for disposal.[5] Use spark-proof tools and
explosion-proof equipment.[4]

Toxicological Information

Diisopropylethylamine trihydrofluoride is acutely toxic.

Table 4: Toxicological Effects

Route of Exposure Effect Symptoms

Material is destructive to the
tissue of the mucous
o membranes and upper
) Fatal if inhaled.[2] May cause )
Inhalation ) S respiratory tract.[2] Symptoms
respiratory irritation.[2] ) )

include coughing, shortness of
breath, headache, and

nausea.[2]

. Fatal in contact with skin.[2]
Skin Contact ]
Causes severe skin burns.[2]

Causes serious eye damage.

Eye Contact
[2]

Ingestion Fatal if swallowed.[2]

Immediate medical attention is required after exposure, and delayed effects can be expected.

[1]

Experimental Protocols Cited

The information presented in this guide is a synthesis of data from multiple Safety Data Sheets
(SDS). The methodologies for generating the data within these SDSs are based on
standardized testing protocols established by regulatory bodies such as the Occupational
Safety and Health Administration (OSHA) and the European Chemicals Agency (ECHA),
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following the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
These protocols include standardized tests for determining physical hazards (e.g., flash point),
health hazards (e.g., acute toxicity, skin corrosion), and environmental hazards.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of
Diisopropylethylamine trihydrofluoride.

Safe Handling Workflow for Diisopropylethylamine Trihydrofluoride

Hazard Identification
- Fl

bl

Risk Assessment t
- Evaluate potential for fire, exposure, and spills

determines infofms

Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat, Respirator

Fire Fighting
- Appropriate Extinguishing Media

Spill Cleanup

- SOP - Containment & Neutralization

- Training

Administrative Controls ‘
s

id
- Emergency Shower/Eyevash - Inhalation, Skin/Eye Contact, Ingestion ‘

Click to download full resolution via product page

Caption: Logical workflow for safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Diisopropylethylamine trihydrofluoride safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164517#diisopropylethylamine-trinydrofluoride-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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